Cas no 53132-09-5 (Benzoic acid, 4-propyl-, 4-propoxyphenyl ester)

Benzoic acid, 4-propyl-, 4-propoxyphenyl ester structure
53132-09-5 structure
Product name:Benzoic acid, 4-propyl-, 4-propoxyphenyl ester
CAS No:53132-09-5
MF:C19H22O3
MW:298.37618
CID:357993
PubChem ID:21424290

Benzoic acid, 4-propyl-, 4-propoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-propyl-, 4-propoxyphenyl ester
    • (4-propoxyphenyl) 4-propylbenzoate
    • 53132-09-5
    • DTXSID10613625
    • 4-Propoxyphenyl 4-propylbenzoate
    • SCHEMBL11674876
    • Inchi: InChI=1S/C19H22O3/c1-3-5-15-6-8-16(9-7-15)19(20)22-18-12-10-17(11-13-18)21-14-4-2/h6-13H,3-5,14H2,1-2H3
    • InChI Key: RSFBOJMNZYPJOE-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(C(OC2C=CC(OCCC)=CC=2)=O)=CC=1)CC

Computed Properties

  • Exact Mass: 298.15696
  • Monoisotopic Mass: 298.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53

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